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S-Trityl-L-cysteine (STC) is a potent and specific allosteric inhibitor of the mitotic kinesin Eg5
(also known as KSP or KIF11).[1][2][3] Its ability to induce mitotic arrest and subsequent
apoptosis in proliferating cells makes it a valuable tool in cancer research and a lead
compound for the development of novel anti-cancer therapeutics.[1][4] These application notes
provide detailed protocols for utilizing STC in high-throughput screening (HTS) assays to
identify and characterize Eg5 inhibitors.

Mechanism of Action

STC targets the motor domain of Eg5, binding to an allosteric pocket formed by loop L5.[2] This
binding prevents the conformational changes necessary for ATP hydrolysis and microtubule-
based motility.[5] Inhibition of Eg5, a plus-end-directed motor protein essential for establishing
the bipolar mitotic spindle, leads to the formation of characteristic monopolar spindles,
activating the spindle assembly checkpoint and causing a prolonged mitotic arrest that
ultimately triggers apoptosis.[2][6][7]

Signaling Pathway of STC-Induced Apoptosis

STC-induced cell death primarily occurs through the intrinsic apoptotic pathway.[2][7]
Prolonged mitotic arrest activates a cascade of events beginning with the activation of
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caspase-9, which then cleaves and activates the executioner caspase-3.[7] This leads to the
cleavage of cellular substrates, such as poly(ADP-ribose) polymerase (PARP), and ultimately
results in programmed cell death.[4]
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Quantitative Data Summary
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The following table summarizes the key quantitative data for STC's inhibitory activity from
various studies. This data is crucial for designing HTS assays and interpreting results.

Cell Line/Assay
Parameter Value . Reference
Condition

In vitro microtubule-
IC50 (Basal ATPase

o 1.0 uM activated ATPase [31[81I9]
Activity)
assay
IC50 (Microtubule- In vitro microtubule-
Activated ATPase 140 nM activated ATPase [3181[9]
Activity) assay
IC50 (Mitotic Arrest) 700 nM HelLa cells [9]
IC50 (Microtubule ] N
o ) 500 nM In vitro motility assay [5]
Sliding Velocity)
Apparent Inhibition
) <150 nM at 300 mM NacCl [5]
Constant (Ki,app)
Apparent Inhibition
600 nM at 25 mM KCl [5]

Constant (Ki,app)

Experimental Protocols
High-Throughput Screening for Eg5 Inhibitors using an
ATPase Assay

This protocol describes a primary biochemical screen to identify compounds that inhibit the
microtubule-activated ATPase activity of Eg5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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